Cas no 89520-73-0 (Benzene, 1-[(2-chloroethyl)sulfonyl]-3-methyl-)

• Product Name: Benzene, 1-[(2-chloroethyl)sulfonyl]-3-methyl-
• CAS No: 89520-73-0
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 597827
• PubChem ID: 21272087
• Update Time: 2025-04-19

Benzene, 1-[(2-chloroethyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(2-chloroethyl)sulfonyl]-3-methyl-
• 1-(2-chloroethylsulfonyl)-3-methylbenzene
• 1-((2-chloroethyl)sulfonyl)-3-methylbenzene
• 89520-73-0
• 1-(2-Chloroethanesulfonyl)-3-methylbenzene
• DTXSID30611840
• SCHEMBL4185645
• AKOS010495219

• Inchi： 1S/C9H11ClO2S/c1-8-3-2-4-9(7-8)13(11,12)6-5-10/h2-4,7H,5-6H2,1H3
• InChI Key： NORDHJDIGGXDOY-UHFFFAOYSA-N
• SMILES： ClCCS(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų